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Compound of Interest

Compound Name: Fleephilone

Cat. No.: B1247092

Essential Safety and Handling Guide for Fleephilone

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of Fleephilone. Given the absence of a comprehensive Safety Data Sheet (SDS), a
conservative approach based on best practices for handling potent, biologically active
compounds of unknown toxicity is mandated. Fleephilone is a fungal metabolite derived from
Trichoderma harzianum and is identified as an inhibitor of HIV REV/RRE binding.[1][2][3]

Quantitative Data Summary

Due to the limited publicly available safety data for Fleephilone, the following table
summarizes its known biological activity and highlights the absence of critical safety metrics.
Researchers must proceed with the assumption that Fleephilone is potent and potentially
hazardous.
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Parameter Value Notes
Chemical Name Fleephilone A fungal metabolite.[1]
CAS Number 183239-76-1
Molecular Formula C25H29N0O6
Biological Activity HIV REV/RRE binding inhibitor ~ IC50 of 7.6 pM.[1]
o ) Assume high potency and
Toxicity Data Not Available o
toxicity.
Exposure Limits Not Established Handle with containment.
N ) Assume it is a combustible
Flammability Not Available ]
solid.
Reactivity Not Available Avoid strong oxidizing agents.

Personal Protective Equipment (PPE) Protocol

A risk assessment should be performed before handling Fleephilone. The following PPE is the

minimum required.
1. Engineering Controls:

e Primary: A certified chemical fume hood or a Class Il biological safety cabinet is mandatory
for all manipulations of powdered Fleephilone to prevent inhalation of aerosols. For
solutions, a fume hood is required.

o Secondary: The laboratory should have controlled access, be well-ventilated, and have an
eyewash station and safety shower readily accessible.

2. Personal Protective Equipment:

» Hand Protection: Wear two pairs of nitrile gloves, with the outer pair changed immediately
upon contamination.
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» Eye Protection: Chemical safety goggles are required at all times. When working outside a
fume hood with solutions, a face shield should also be worn.

o Body Protection: A fully buttoned laboratory coat is mandatory. For handling larger quantities
of powder, a disposable gown with tight-fitting cuffs is recommended.

» Respiratory Protection: When engineering controls are not sufficient or during spill cleanup, a
NIOSH-approved respirator with P100 (or equivalent) particulate filters is required.

Experimental Protocol: Safe Weighing and
Solubilization of Fleephilone Powder

This protocol outlines the steps for safely preparing a stock solution of Fleephilone.
Materials:

» Fleephilone (solid powder)

o Appropriate solvent (e.g., DMSO, Ethanol)
e Analytical balance

» Weighing paper or boat

e Spatula

¢ Vials with screw caps

o Pipettes and tips

o Waste disposal bags and containers
Procedure:

e Preparation: Don all required PPE as outlined above. Ensure the chemical fume hood or
biological safety cabinet is functioning correctly.
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» Decontamination: Wipe down the work surface inside the fume hood, the analytical balance,
and all equipment with 70% ethanol.

e Weighing:
o Place a tared weigh boat on the analytical balance inside the fume hood.

o Carefully transfer the desired amount of Fleephilone powder to the weigh boat using a
clean spatula. Avoid creating dust.

o Close the primary container of Fleephilone immediately.
o Record the weight.

¢ Solubilization:

o

Carefully transfer the weighed powder to an appropriately sized vial.

[¢]

Using a calibrated pipette, add the required volume of solvent to the vial.

[e]

Secure the cap tightly.

[e]

Vortex or sonicate as needed to fully dissolve the compound.
e Cleanup:
o Wipe down the spatula and work surface again with 70% ethanol.

o Dispose of the weigh boat, gloves, and any other contaminated disposable materials in a
clearly labeled hazardous waste bag.

e Labeling and Storage:

o Clearly label the vial containing the Fleephilone stock solution with the compound name,
concentration, solvent, date, and your initials.

o Store the solution under the conditions recommended by the supplier, typically at -20°C or
-80°C.
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Disposal Plan

All waste contaminated with Fleephilone must be treated as hazardous chemical waste.

e Solid Waste: Contaminated gloves, weigh boats, pipette tips, and vials should be collected in
a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused or contaminated solutions of Fleephilone should be collected in a
sealed, labeled hazardous waste container. Do not pour Fleephilone solutions down the
drain.

o Decontamination: All non-disposable equipment, such as spatulas and glassware, must be
decontaminated. Rinse with the solvent used for solubilization, and collect the rinsate as
hazardous liquid waste. Then, wash with soap and water.

Visual Workflow for Safe Handling of Fleephilone
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1. Preparation

Don Required PPE

Verify Fume Hood Operation

Decontaminate Work Surface

Proceed to Handling

2. Handling (jn Fume Hood)

Weigh Fleephilone Powder

Add Solvent and Dissolve

Label and Store Solution

Proceed to Disposal

3. Waste Management

Collect Solid Waste

Collect Liquid Waste

Decontaminate Equipment

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fleephilone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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